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Compound of Interest

Compound Name: FIIN-4

Cat. No.: B15580158 Get Quote

This document provides crucial safety and logistical information for the proper disposal of FIIN-
4, a potent and irreversible FGFR inhibitor. The following procedures are designed to ensure

the safety of laboratory personnel and to maintain environmental compliance. This guidance is

intended for researchers, scientists, and drug development professionals and should be used

in conjunction with your institution's specific waste management protocols. Always consult with

your Environmental Health and Safety (EHS) department for final approval of your disposal

plan.

Chemical and Physical Properties of FIIN-4
A summary of the key quantitative data for FIIN-4 is presented below for easy reference.

Property Value

Molecular Formula C₃₅H₃₈N₈O₄

Molecular Weight 634.73 g/mol

Appearance White to beige powder

Solubility DMSO: 10 mg/mL, clear

Storage Temperature 2-8°C, protect from light

Purity ≥98% (HPLC)

CAS Number 2093088-81-2
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Immediate Safety and Handling Plan
Before handling FIIN-4 for any purpose, including disposal, it is imperative to have a

comprehensive safety plan in place.

1. Engineering Controls:

All manipulations of FIIN-4, including weighing, solution preparation, and disposal, must be

conducted in a certified chemical fume hood to prevent inhalation of the powder.

2. Personal Protective Equipment (PPE):

Hand Protection: Wear nitrile rubber gloves.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Skin and Body Protection: A laboratory coat is mandatory to prevent skin contact.

3. Spill and Exposure Procedures:

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and water. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

FIIN-4 Disposal Protocol: A Step-by-Step Guide
The following protocol outlines the recommended steps for the safe disposal of FIIN-4 and

materials contaminated with it. This procedure should be performed in a designated waste

handling area, preferably within a chemical fume hood.
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Step 1: Waste Identification and Segregation

Waste Stream: FIIN-4 is a nitrogen-containing heterocyclic organic compound. It should be

treated as hazardous chemical waste.

Segregation: Do not mix FIIN-4 waste with other waste streams unless explicitly permitted by

your EHS department. Keep it separate from non-hazardous laboratory trash.

Step 2: Preparing for Disposal

Unused or Expired FIIN-4:

Keep the compound in its original, labeled container.[1] Ensure the container is securely

sealed.

Contaminated Labware (e.g., pipette tips, tubes, gloves):

Place all solid waste contaminated with FIIN-4 into a designated, clearly labeled

hazardous waste bag or container. This container should be puncture-resistant and have a

secure lid.

Contaminated Solutions:

Collect all liquid waste containing FIIN-4 in a designated, leak-proof, and chemically

compatible hazardous waste container. The container must be clearly labeled with

"Hazardous Waste," the full chemical name "FIIN-4," and a list of all solvents present.

Step 3: Decontamination of Reusable Equipment

Any reusable glassware or equipment that has come into contact with FIIN-4 must be

decontaminated.

Triple Rinse Procedure:

Rinse the equipment three times with a suitable organic solvent in which FIIN-4 is soluble,

such as DMSO or ethanol.

Collect all rinsate from the decontamination process as hazardous waste.
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After the solvent rinse, wash the equipment with soap and water.

Step 4: Waste Storage and Labeling

Storage: Store all FIIN-4 waste containers in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "FIIN-4"

The concentration and composition of the waste (if a solution)

The date the waste was first added to the container (accumulation start date)

The associated hazards (e.g., "Toxic," "Irritant")

Step 5: Final Disposal

Contact EHS: Schedule a pickup for your FIIN-4 hazardous waste with your institution's

Environmental Health and Safety department.

Do Not:

Dispose of FIIN-4 down the drain.

Place FIIN-4 waste in the regular trash.

Attempt to neutralize or treat the chemical waste unless you are trained and equipped to

do so and it is part of an approved institutional protocol.

Experimental Workflow for FIIN-4 Disposal
The following diagram illustrates the logical workflow for the proper disposal of FIIN-4.
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1. Waste Assessment

2. Segregation & Containment

3. Decontamination

4. Final Disposal
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End: Proper Disposal Complete
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A logical workflow for the proper disposal of FIIN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of FIIN-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580158#fiin-4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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